Cas no 898796-22-0 (2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol)

• Product Name: 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol
• CAS No: 898796-22-0
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 2811820
• PubChem ID: 24729771
• Update Time: 2024-03-01

2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(TETRAHYDRO-THIOPYRAN-4-YL)-ETHANOL
• AB20270
• 2-AMINO-2-(THIAN-4-YL)ETHAN-1-OL
• 2-amino-2-(tetrahydro-thiopyran-4-yl)-ethanol, AldrichCPR
• 2-Amino-2-(tetrahydro-thiopyran-4-YL)-ethanol

• Inchi： 1S/C7H15NOS/c8-7(5-9)6-1-3-10-4-2-6/h6-7,9H,1-5,8H2
• InChI Key： OIHHYKIZFZQFAV-UHFFFAOYSA-N
• SMILES： S1CCC(C(CO)N)CC1

Computed Properties

• Exact Mass: 161.08743528g/mol
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes